Cas no 51219-66-0 (3-OXA-1-AZASPIRO[5.5]UNDEC-1-EN-4-ONE, 2-PHENYL-)

• Product name: 3-OXA-1-AZASPIRO[5.5]UNDEC-1-EN-4-ONE, 2-PHENYL-
• CAS No: 51219-66-0
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 3296630
• PubChem ID: 569790

3-OXA-1-AZASPIRO[5.5]UNDEC-1-EN-4-ONE, 2-PHENYL- Chemical and Physical Properties

Names and Identifiers

• 3-OXA-1-AZASPIRO[5.5]UNDEC-1-EN-4-ONE, 2-PHENYL-
• MJANJTYZIKCGLP-UHFFFAOYSA-N
• 4,5-Dihydro-4,4-pentamethylene-2-phenyl-1,3-oxazin-6-one
• 2-Phenyl-3-oxa-1-azaspiro(5.5)undec-1-en-4-one
• 2-Phenyl-3-oxa-1-azaspiro[5.5]undec-1-en-4-one #
• DTXSID001246833
• 2-Phenyl-3-oxa-1-azaspiro[5.5]undec-1-en-4-one
• 51219-66-0

• Inchi： InChI=1S/C15H17NO2/c17-13-11-15(9-5-2-6-10-15)16-14(18-13)12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-11H2
• InChI Key： MJANJTYZIKCGLP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 243.125928785Da
• Monoisotopic Mass: 243.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų
• XLogP3: 2.8